![molecular formula C5H9O5P B1330053 4-(Hydroxymethyl)-2,6,7-trioxa-1-phosphabicyclo[2.2.2]octane 1-oxide CAS No. 5301-78-0](/img/structure/B1330053.png)
4-(Hydroxymethyl)-2,6,7-trioxa-1-phosphabicyclo[2.2.2]octane 1-oxide
Cat. No. B1330053
M. Wt: 180.1 g/mol
InChI Key: YASRHLDAFCMIPB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06455722B1
Procedure details
A process for the production of pentaerythritol phosphate alcohol (PEPA) comprising reacting in the liquid phase phosphorus oxychloride (POCl3) with pentaerythritol (PE) at a reaction temperature of at least about 100° C. in the presence of a solvent which is an alkane substituted with at least one halogen atom and having an atmospheric boiling point of about 40 to about 150° C., the reaction pressure being sufficiently high to maintain the solvent in the liquid phase, the reaction resulting in the production of PEPA and HCl by-product.
Identifiers
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REACTION_CXSMILES
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[CH2:1]1[O:7][P:5]2([O:8][CH2:9][C:2]1([CH2:10][OH:11])[CH2:3][O:4]2)=[O:6].P(Cl)(Cl)([Cl:14])=O.OCC(CO)(CO)CO>>[CH2:3]1[O:4][P:5]2([O:7][CH2:1][C:2]1([CH2:10][OH:11])[CH2:9][O:8]2)=[O:6].[ClH:14]
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C1C2(COP(=O)(O1)OC2)CO
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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P(=O)(Cl)(Cl)Cl
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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OCC(CO)(CO)CO
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Step Three
[Compound]
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Name
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alkane
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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the reaction pressure
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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to maintain the solvent in the liquid phase
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Outcomes
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
